Cas no 55606-35-4 ((Z)-[(4-methoxyphenyl)methyl](oxido)(phenylmethylidene)azanium)

• Product Name: (Z)-[(4-methoxyphenyl)methyl](oxido)(phenylmethylidene)azanium
• CAS No: 55606-35-4
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 5228711
• Update Time: 2026-03-07

(Z)-[(4-methoxyphenyl)methyl](oxido)(phenylmethylidene)azanium Chemical and Physical Properties

Names and Identifiers

• (Z)-[(4-methoxyphenyl)methyl](oxido)(phenylmethylidene)azanium

• Inchi： 1S/C15H15NO2/c1-18-15-9-7-14(8-10-15)12-16(17)11-13-5-3-2-4-6-13/h2-11H,12H2,1H3
• InChI Key： KDDFNVKRUJJILL-UHFFFAOYSA-N
• SMILES： C1(C[N+]([O-])=CC2=CC=CC=C2)=CC=C(OC)C=C1

Additional information on (Z)-[(4-methoxyphenyl)methyl](oxido)(phenylmethylidene)azanium

Comprehensive Overview of (Z)-[(4-methoxyphenyl)methyl](oxido)(phenylmethylidene)azanium (CAS No. 55606-35-4)

The compound (Z)-[(4-methoxyphenyl)methyl](oxido)(phenylmethylidene)azanium, identified by its CAS No. 55606-35-4, is a specialized organic molecule with significant applications in chemical synthesis and material science. Its unique structure, featuring a methoxyphenyl group and an azanium moiety, makes it a subject of interest for researchers exploring advanced functional materials and catalytic processes. This article delves into its properties, applications, and relevance in contemporary scientific discussions, addressing common queries such as "What is the role of (Z)-[(4-methoxyphenyl)methyl](oxido)(phenylmethylidene)azanium in organic synthesis?" and "How does CAS No. 55606-35-4 contribute to green chemistry?"

One of the key features of 55606-35-4 is its Z-configuration, which influences its reactivity and interaction with other molecules. This stereochemical aspect is critical for applications in asymmetric synthesis, a hot topic in pharmaceutical research. Recent studies highlight its potential as a chiral auxiliary or ligand in catalytic reactions, aligning with the growing demand for sustainable and efficient synthetic methods. Searches like "stereoselective synthesis using (Z)-[(4-methoxyphenyl)methyl](oxido)(phenylmethylidene)azanium" reflect this trend.

In material science, CAS No. 55606-35-4 is investigated for its electronic properties due to the conjugated system formed by the phenylmethylidene and azanium groups. This makes it a candidate for organic semiconductors or photoresponsive materials, addressing queries such as "Can (Z)-[(4-methoxyphenyl)methyl](oxido)(phenylmethylidene)azanium be used in OLEDs?" The compound's adaptability to modular functionalization further enhances its appeal for designing next-generation optoelectronic devices.

Environmental considerations are also driving interest in 55606-35-4. Researchers are exploring its biodegradability and low toxicity profile, responding to searches like "eco-friendly applications of (Z)-[(4-methoxyphenyl)methyl](oxido)(phenylmethylidene)azanium." Its potential in green chemistry initiatives, such as solvent-free reactions or energy-efficient catalysis, positions it as a sustainable alternative to traditional reagents.

Safety and handling of (Z)-[(4-methoxyphenyl)methyl](oxido)(phenylmethylidene)azanium are frequently queried, with terms like "storage conditions for CAS No. 55606-35-4" trending. While the compound is not classified as hazardous, standard laboratory precautions are recommended to maintain its stability. Proper storage in inert atmospheres and protection from light are advised to preserve its reactive functionalities.

In summary, CAS No. 55606-35-4 represents a versatile tool in modern chemistry, bridging gaps between synthetic efficiency, material innovation, and environmental sustainability. Its multifaceted applications—from asymmetric catalysis to organic electronics—ensure its continued relevance in both academic and industrial settings. As research progresses, this compound is poised to answer emerging questions like "How can (Z)-[(4-methoxyphenyl)methyl](oxido)(phenylmethylidene)azanium advance renewable energy technologies?"